Cas no 31478-45-2 (2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl carbamate)

2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl carbamate structure
31478-45-2 structure
Product Name:2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl carbamate
CAS No:31478-45-2
MF:C7H10N4O4
MW:214.17870092392
CID:305625
PubChem ID:71407
Update Time:2025-04-19

2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl carbamate Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-ethanol,2-methyl-5-nitro-, 1-carbamate
    • 2-(2-methyl-5-nitroimidazol-1-yl)ethyl carbamate
    • 1-carbamoyloxy-2-(2-methyl-5-nitro-imidazol-1-yl)-ethane
    • 1H-Imidazole-1-ethanol, 2-methyl-5-nitro-, carbamate (ester)
    • 2-(2-methyl-5-nitro-1h-imidazol-1-yl)ethyl carbamate
    • Bamnidazol
    • Bamnidazole
    • Bamnidazolum
    • NSC329676
    • R.P. 20 578
    • Bamnidazole (USAN/INN)
    • 4X7Y0185J3
    • cid_71407
    • BDBM90784
    • HMS2885D10
    • EN300-253257
    • NS00029111
    • Bamnidazolum [INN-Latin]
    • carbamic acid 2-(2-methyl-5-nitro-imidazol-1-yl)ethyl ester
    • NSC 329676
    • R. P. 20578
    • R.P. 20578
    • 1H-Imidazole-1-ethanol, carbamate ester
    • 2-(2-Methyl-5-nitro-1-imidazolyl)ethyl carbamat
    • UNII-4X7Y0185J3
    • NSC-329676
    • Bamnidazol [INN-Spanish]
    • CS-0242644
    • 2-Methyl-5-nitroimidazole-1-ethanol carbamate ester
    • AKOS033861087
    • 2-Methyl-5-nitroimidazole-1-ethanol carbamate (ester)
    • 1H-Imidazole-1-ethanol, carbamate (ester)
    • D03052
    • EINECS 250-650-6
    • Q27260629
    • BAMNIDAZOLE [USAN]
    • Z2239077781
    • 2-(2-methyl-5-nitro-imidazol-1-yl)ethyl carbamate
    • NCGC00246790-01
    • Imidazole-1-ethanol, carbamate (ester)
    • BAMNIDAZOLE [INN]
    • SCHEMBL635607
    • DTXSID70185378
    • CHEMBL1493084
    • Bamnidazole [USAN:INN]
    • carbamic acid 2-(2-methyl-5-nitro-1-imidazolyl)ethyl ester
    • RP-20-578
    • F95080
    • SMR000528859
    • MLS000766259
    • RP 20578
    • 31478-45-2
    • 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl carbamate
    • Inchi: 1S/C7H10N4O4/c1-5-9-4-6(11(13)14)10(5)2-3-15-7(8)12/h4H,2-3H2,1H3,(H2,8,12)
    • InChI Key: JOVXEDBYAWFQQX-UHFFFAOYSA-N
    • SMILES: O(C(N)=O)CCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 214.0703
  • Monoisotopic Mass: 214.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 116A^2

Experimental Properties

  • Density: 1.55
  • Boiling Point: 513.9°Cat760mmHg
  • Flash Point: 264.6°C
  • Refractive Index: 1.63
  • PSA: 113.28
  • LogP: 1.41850

2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl carbamate Pricemore >>

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